Cas no 30469-02-4 (Imidazo[1,2-a]pyrimidine,2-(4-chlorophenyl)-3-nitroso-)

• Product name: Imidazo[1,2-a]pyrimidine,2-(4-chlorophenyl)-3-nitroso-
• CAS No: 30469-02-4
• MF: C₁₂H₇ClN₄O
• MW: 258.663180589676
• CID: 316245
• PubChem ID: 253925

Imidazo[1,2-a]pyrimidine,2-(4-chlorophenyl)-3-nitroso- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine,2-(4-chlorophenyl)-3-nitroso-
• 2-(4-chlorophenyl)-3-nitrosoimidazo[1,2-a]pyrimidine
• 3-Nitroso-2-p-chlorphenylimidazo<1,2-a>pyrimidin
• NSC77444
• DTXSID70291706
• SCHEMBL11359923
• 2-(4-chlorophenyl)-3-nitroso-imidazo[1,2-a]pyrimidine
• Imidazo[1,2-a]pyrimidine, 2-(4-chlorophenyl)-3-nitroso-
• NSC-77444
• AKOS005145177
• 30469-02-4

• Inchi： InChI=1S/C12H7ClN4O/c13-9-4-2-8(3-5-9)10-11(16-18)17-7-1-6-14-12(17)15-10/h1-7H
• InChI Key： VXEUQISZIUTMBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2N=C3N=CC=CN3C=2N=O)=CC=1

Computed Properties

• Exact Mass: 258.03100
• Monoisotopic Mass: 258.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 59.62000
• LogP: 3.44760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles